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Compound of Interest

Compound Name: Resolvin D2

Cat. No.: B033009 Get Quote

Resolvin D2 (RvD2) is a specialized pro-resolving mediator derived from docosahexaenoic

acid (DHA) that plays a crucial role in the resolution of inflammation.[1][2] As a potent bioactive

lipid, its proper handling is paramount to ensure researcher safety, maintain compound

integrity, and prevent environmental contamination. This guide provides essential safety

protocols, operational procedures, and disposal plans for laboratory personnel.

Hazard Identification and Safety Summary
According to available Safety Data Sheets (SDS), Resolvin D2 presents several hazards that

necessitate careful handling. The compound itself is classified as harmful if swallowed (Acute

toxicity, Oral, Category 4) and is very toxic to aquatic life with long-lasting effects (Acute and

Chronic aquatic toxicity, Category 1).[3]

Furthermore, Resolvin D2 is frequently supplied as a solution in ethanol.[4] This introduces

additional hazards, as ethanol is a highly flammable liquid that can cause serious eye irritation.

[5] Therefore, all procedures must account for both the hazards of the solute and the solvent.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The required equipment varies

based on the form of the compound being handled.
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Scenario Required PPE Rationale

Handling Stock Solutions (in

Ethanol)

• Chemical-resistant gloves

(Nitrile or Neoprene)• Safety

glasses with side shields or

goggles• Flame-retardant lab

coat

Protects against skin/eye

contact with RvD2 and

ethanol.[5] Prevents eye

irritation from splashes.[5]

Protects against flammable

solvent.

Handling Neat Compound

(Powder/Oil)

• Chemical-resistant gloves•

Safety goggles• Lab coat• Use

in a chemical fume hood or

ventilated enclosure

Prevents skin/eye contact and

inhalation of dust or aerosols.

[3]

Weighing Powder

• Chemical-resistant gloves•

Safety goggles• Lab coat•

Work within a chemical fume

hood or balance enclosure

Minimizes risk of inhaling fine

particulates.[3]

Solvent Evaporation/Exchange

• Chemical-resistant gloves•

Safety goggles• Flame-

retardant lab coat• Perform in

a chemical fume hood

Protects from solvent vapors

and potential splashes.

Ensures proper ventilation for

nitrogen gas stream.[3][4]

Operational Plan for Safe Handling
A systematic workflow is critical for safety and for preserving the stability of Resolvin D2. The

compound is sensitive to light and can degrade under repeated freeze-thaw cycles.[4]

Upon receipt, inspect the container for damage.

Store the compound immediately under the recommended conditions: -80°C for solutions in

solvent and -20°C for powder.[3][4][6]

Keep the container tightly sealed and protected from light.[3][4]

Thawing: Move the stock vial from the -80°C freezer to a dry ice bucket to equilibrate before

opening. Avoid repeated freeze-thaw cycles.[4]
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Aliquoting: Once thawed, create single-use aliquots to minimize degradation of the main

stock.

Solvent Exchange: If an organic solvent-free solution is required:

Work in a chemical fume hood.

Gently evaporate the ethanol from the desired amount of RvD2 stock solution under a

stream of nitrogen gas.[4]

Immediately dissolve the resulting neat oil in an aqueous buffer, such as PBS (pH 7.2).[4]

Dilution: Further dilutions into aqueous buffers or isotonic saline should be made just prior to

the experiment.[4] Ensure the final concentration of any residual organic solvent is

insignificant to avoid physiological effects.[4]

Always handle Resolvin D2 in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation.[3]

Avoid all contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands and skin thoroughly after handling.[3][5]

If working with solutions in ethanol, keep them away from ignition sources like heat, sparks,

and open flames.[5] Use only non-sparking tools.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033009#personal-protective-equipment-for-handling-
resolvin-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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